Cas no 1082041-86-8 (5-Chloro-4-fluoro-1H-indazole)
5-Chloro-4-fluoro-1H-indazole structure
Product Name:5-Chloro-4-fluoro-1H-indazole
CAS No:1082041-86-8
MF:C7H4ClFN2
MW:170.5714635849
MDL:MFCD11007928
CID:2187696
PubChem ID:53399355
Update Time:2024-11-03
5-Chloro-4-fluoro-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-4-fluoro-1h-indazole
- 1H-Indazole, 5-chloro-4-fluoro-
- 1h-indazole,5-chloro-4-fluoro-
- AS-59685
- AKOS006304175
- SCHEMBL14631707
- 1082041-86-8
- DB-306673
- A51229
- 5-Chloro-4-fluoro (1H)indazole
- 5-Chloro-4-fluoro-1H-indazole
-
- MDL: MFCD11007928
- Inchi: 1S/C7H4ClFN2/c8-5-1-2-6-4(7(5)9)3-10-11-6/h1-3H,(H,10,11)
- InChI Key: ZDIFAUCPRJGIJW-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=NN2)C=1F
Computed Properties
- Exact Mass: 170.0047040g/mol
- Monoisotopic Mass: 170.0047040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7
- XLogP3: 2.3
Experimental Properties
- Density: 1.533±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.12 g/l) (25 º C),
5-Chloro-4-fluoro-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TF473-50mg |
5-Chloro-4-fluoro-1H-indazole |
1082041-86-8 | 97% | 50mg |
211.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TF473-1g |
5-Chloro-4-fluoro-1H-indazole |
1082041-86-8 | 97% | 1g |
1751.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TF473-200mg |
5-Chloro-4-fluoro-1H-indazole |
1082041-86-8 | 97% | 200mg |
500.0CNY | 2021-07-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00743242-250mg |
5-Chloro-4-fluoro-1H-indazole |
1082041-86-8 | 97% | 250mg |
¥583.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00743242-1g |
5-Chloro-4-fluoro-1H-indazole |
1082041-86-8 | 97% | 1g |
¥1383.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00743242-5g |
5-Chloro-4-fluoro-1H-indazole |
1082041-86-8 | 97% | 5g |
¥4855.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00743242-100mg |
5-Chloro-4-fluoro-1H-indazole |
1082041-86-8 | 97% | 100mg |
¥349.0 | 2022-03-01 | |
| Chemenu | CM466115-250mg |
5-Chloro-4-fluoro-1H-indazole |
1082041-86-8 | 95%+ | 250mg |
$82 | 2022-06-14 | |
| Chemenu | CM466115-1g |
5-Chloro-4-fluoro-1H-indazole |
1082041-86-8 | 95%+ | 1g |
$144 | 2023-02-19 | |
| Chemenu | CM466115-5g |
5-Chloro-4-fluoro-1H-indazole |
1082041-86-8 | 95%+ | 5g |
$639 | 2023-02-19 |
5-Chloro-4-fluoro-1H-indazole Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
1082041-86-8 (5-Chloro-4-fluoro-1H-indazole) Related Products
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